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Compound of Interest

Compound Name:
(2-Iodo-4-

(trifluoromethyl)phenyl)methanol

Cat. No.: B572646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2-Iodo-4-
(trifluoromethyl)phenyl)methanol (CAS No. 873005-49-3). The information compiled is

based on data from suppliers and safety data sheets for structurally related compounds,

intended to provide a robust safety protocol in the absence of a dedicated Safety Data Sheet

(SDS) for this specific chemical.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name (2-Iodo-4-(trifluoromethyl)phenyl)methanol

Synonyms
2-Iodo-4-(trifluoromethyl)benzyl alcohol, [2-Iodo-

4-(trifluoromethyl)phenyl]methanol

CAS Number 873005-49-3[1]

Molecular Formula C₈H₆F₃IO[1]

Molecular Weight 302.03 g/mol [1]

Purity Typically ≥96%
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Note: Physical properties such as melting point, boiling point, and density are not consistently

reported across suppliers. It should be handled as a solid or liquid based on laboratory

conditions.

Hazard Identification and GHS Classification
While a specific GHS classification for (2-Iodo-4-(trifluoromethyl)phenyl)methanol is not

universally established, based on data for structurally similar compounds, including other

iodinated and trifluoromethyl-substituted aromatic compounds, the following GHS

classifications are anticipated.

Pictograms:

alt text

Signal Word:Warning

Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Statements:
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
Specific toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%) for (2-Iodo-4-(trifluoromethyl)phenyl)methanol are not readily available. However,

based on the hazard statements for similar compounds, it is presumed to be harmful if

ingested, and may cause irritation to the skin, eyes, and respiratory system. The trifluoromethyl

group can enhance the lipophilicity of the molecule, potentially leading to increased

bioavailability and stability, which are important considerations in assessing its toxicological

profile.

Handling and Storage
4.1. Engineering Controls:

Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection:

Wear a flame-retardant, chemical-resistant lab coat.

Gloves: Nitrile or neoprene gloves are recommended. Latex gloves may not provide

sufficient protection. Always inspect gloves for integrity before use.

Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated,

use a NIOSH-approved respirator with appropriate cartridges for organic vapors.

4.3. Hygiene Measures:
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Do not eat, drink, or smoke in the laboratory.

4.4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from direct sunlight, heat, and incompatible materials such as strong oxidizing

agents.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal
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6.1. Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.2.

For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled

container for disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as

hazardous waste.

6.2. Waste Disposal:

Dispose of (2-Iodo-4-(trifluoromethyl)phenyl)methanol and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in regular trash.

Experimental Protocols
While a specific, detailed experimental protocol for the use of (2-Iodo-4-
(trifluoromethyl)phenyl)methanol was not found in the immediate search, a common

synthetic route to this compound involves the reduction of the corresponding aldehyde. The

following is a generalized protocol based on a cited synthesis.[1]

Synthesis of (2-Iodo-4-(trifluoromethyl)phenyl)methanol from 2-Iodo-4-

(trifluoromethyl)benzaldehyde

Materials:

2-Iodo-4-(trifluoromethyl)benzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)
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Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 2-Iodo-4-(trifluoromethyl)benzaldehyde in methanol in a round-bottom flask

equipped with a magnetic stir bar.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride to the stirred solution in small portions.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude product.

Purify the crude product by flash column chromatography on silica gel.
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Safety Considerations for this Protocol:

Sodium borohydride is a flammable solid and reacts with water to produce flammable

hydrogen gas. Handle with care and add slowly to the reaction mixture.

Methanol is flammable and toxic. All manipulations should be performed in a fume hood.

Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a fume hood

with appropriate PPE.

Visualizations
DOT Script for General Laboratory Workflow
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Caption: General workflow for handling and synthesizing (2-Iodo-4-
(trifluoromethyl)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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